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Compound of Interest

Compound Name: Swep

Cat. No.: B167609

For Researchers, Scientists, and Drug Development Professionals

Introduction

Swep, chemically known as methyl N-(3,4-dichlorophenyl) carbamate, is a carbamate herbicide
that was formerly used for the control of seedling annual weeds and grasses in various crops.
[1] Although now considered obsolete in many regions, its toxicological profile remains of
interest for environmental risk assessment and for understanding the broader class of
carbamate pesticides. This technical guide provides a comprehensive overview of the available
toxicological data on Swep, its primary metabolite 3,4-dichloroaniline (3,4-DCA), and its
mechanism of action.

Chemical and Physical Properties
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Property Value

Chemical Name methyl N-(3,4-dichlorophenyl)carbamate
CAS Number 1918-18-9

Molecular Formula CsH7CI2NO:2

Molecular Weight 220.05 g/mol

Physical State Crystalline solid

Water Solubility Information not available

Synonyms MCC, Methyl 3,4-dichlorocarbanilate

Mechanism of Action

The primary herbicidal action of Swep is the inhibition of plant growth through interference with
metabolic processes and cell division at the growth point.[2][3][4] While the precise molecular
targets are not extensively documented, it is known to be a cell division inhibitor.[5] Carbamate
herbicides, as a class, are known to disrupt mitosis.[5] One study has also suggested that
Swep may inhibit the enzyme 4-coumarate-CoA ligase.[1]

Furthermore, like other carbamate pesticides, Swep has been reported to inhibit
acetylcholinesterase (AChE), an enzyme critical for nerve function.[4][6] This inhibition leads to
an accumulation of the neurotransmitter acetylcholine, resulting in clinical manifestations
similar to those of organophosphate pesticide poisoning.[4][7] However, the binding of
carbamates to AChE is reversible, which generally leads to a shorter duration of toxic effects
compared to organophosphates.[7]

Toxicological Data
Acute Toxicity

There is a notable discrepancy in the reported acute oral toxicity of Swep in rats. One source
reports a median lethal dose (LD50) of 522 mg/kg, while another indicates a significantly higher
LD50 of 4197 mg/kg for the technical grade product.[1][4] This variation may be attributable to
differences in the formulation, vehicle, or strain of the test animals.
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Table 1: Acute Toxicity of Swep

Species Route Value Reference
Rat Oral (LD50) 522 mg/kg [4]
4197 mg/kg
Rat Oral (LD50) _ [1]
(technical)
Carp Water (LC50, 48h) >2.6 mg/L [4]

Subchronic Toxicity

A three-month dietary study was conducted on mice and rats.[1] At the highest dose of 2000
ppm (equivalent to average daily doses of 71 mg/kg for mice and 86 mg/kg for rats), the
following effects were observed:

Decreased body weight

Decreased hemoglobin levels

Increased liver and spleen weight

Increased urinary urobilinogen (in mice)

At lower doses of 20, 100, and 500 ppm, no significant toxicological changes were reported.[1]
Based on this study, a No-Observed-Adverse-Effect Level (NOAEL) could be inferred to be 500
ppm. However, no officially established NOAEL or Acceptable Daily Intake (ADI) by regulatory
agencies has been found in the available literature.

Metabolism and Toxicokinetics

Swep can be absorbed through inhalation, ingestion, and dermal contact.[4][7] Following oral
administration in mice, Swep was rapidly distributed throughout the body and almost
completely excreted within 48 hours, primarily in the urine.[1] In feces, Swep was excreted
largely unchanged.[1] In urine, it was metabolized into water-soluble substances conjugated
with glucuronic acid and sulfuric acid.[1]
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The primary metabolic pathway of Swep in soil and likely in biological systems is the hydrolysis
to 3,4-dichloroaniline (3,4-DCA).[4][8]

Toxicity of the Metabolite: 3,4-Dichloroaniline (3,4-
DCA)

3,4-DCA is a significant contributor to the overall toxicity of Swep. It is classified as toxic if
swallowed, in contact with skin, or if inhaled.[9]

Table 2: Acute Toxicity of 3,4-Dichloroaniline (3,4-DCA)

Species Route Value

Rat Oral (LD50) 530 - 880 mg/kg bw
Rat Inhalation (LC50, 4h) 3300 mg/m3

Rat Dermal (LD50) >1000 mg/kg bw
Rabbit Dermal (LD50) 300 mg/kg bw

The primary toxic effect of 3,4-DCA is the induction of methemoglobinemia, which reduces the
oxygen-carrying capacity of the blood, leading to cyanosis, fatigue, and dyspnea. It can also
cause skin and eye irritation.[10] Chronic exposure in animal studies has been shown to
primarily affect the spleen, liver, and kidneys. There is no evidence to suggest that 3,4-DCA
affects fertility.

Experimental Protocols

Detailed experimental protocols for the cited toxicological studies on Swep are not readily
available in the public domain, likely due to the age of the studies and the obsolete status of
the herbicide. However, a general workflow for acute oral toxicity testing, based on standard
guidelines, is provided below.
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Oral Gavage Administration
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'
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(Mortality, clinical signs, body weight changes for 14 days)
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(Of selected organs, if necessary)
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Figure 1. Generalized workflow for an acute oral toxicity study.

Signaling Pathways and Metabolic Fate
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Due to the limited molecular-level research on Swep, a detailed signaling pathway of its toxic
action is not available. However, based on its known mechanisms, the following diagrams
illustrate its effect on cell division and its metabolic breakdown.
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Figure 2. Simplified diagram of Swep's inhibitory action on plant cell division.
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Figure 3. Metabolic pathway of Swep.

Conclusion
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Swep is a carbamate herbicide with a toxicological profile characterized by acute toxicity in
mammals and aquatic organisms. The significant discrepancy in reported oral LD50 values in
rats highlights the need for caution when evaluating historical data. Subchronic studies indicate
that at high doses, Swep can affect body weight, hematological parameters, and organ
weights. A key feature of its toxicology is its metabolism to 3,4-dichloroaniline (3,4-DCA), a
toxic compound in its own right that contributes to the overall hazard of Swep. The primary
mechanism of herbicidal action is the inhibition of cell division in plants, and like other
carbamates, it may also reversibly inhibit acetylcholinesterase. Due to its status as an obsolete
pesticide, comprehensive modern toxicological data, including established NOAEL and ADI
values, are lacking. This guide summarizes the currently available information to aid
researchers and professionals in understanding the toxicological risks associated with Swep.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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